Cas no 1806690-44-7 (2-Formyl-3-propionylmandelic acid)

• Product Name: 2-Formyl-3-propionylmandelic acid
• CAS No: 1806690-44-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 4940804
• Update Time: 2025-07-02

2-Formyl-3-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-3-propionylmandelic acid

• Inchi： 1S/C12H12O5/c1-2-10(14)7-4-3-5-8(9(7)6-13)11(15)12(16)17/h3-6,11,15H,2H2,1H3,(H,16,17)
• InChI Key： JLNFXDZYSRBEMJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C(CC)=O)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7

Additional information on 2-Formyl-3-propionylmandelic acid

Introduction to 2-Formyl-3-propionylmandelic Acid (CAS No. 1806690-44-7) and Its Emerging Applications in Chemical Biology

2-Formyl-3-propionylmandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806690-44-7, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dual functionality—both a formyl group and a propionyl side chain on a mandelic acid backbone—presents a versatile scaffold for the development of novel bioactive entities. Its molecular structure not only offers opportunities for modulating biological pathways but also serves as a valuable intermediate in synthetic chemistry, enabling the construction of more complex pharmacophores.

The compound's significance stems from its ability to engage with multiple biological targets, making it a promising candidate for drug discovery initiatives. The formyl group, specifically, is a well-known pharmacophore that can participate in Schiff base formation, hydrogen bonding, and redox reactions, while the propionyl moiety introduces lipophilicity and potential metabolic stability. Such features are increasingly sought after in medicinal chemistry, where balancing hydrophilic and lipophilic interactions is crucial for achieving optimal pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in interest for molecules that can modulate post-translational modifications (PTMs), particularly protein glycosylation and oxidation processes. 2-Formyl-3-propionylmandelic acid has emerged as a key intermediate in the synthesis of probes and inhibitors targeting these pathways. For instance, its formyl group can be readily converted into an aldehyde or carboxylic acid derivative, facilitating further derivatization into glycosidase inhibitors or oxidoreductase modulators. These derivatives have shown promise in preclinical studies for their ability to interfere with aberrant glycosylation patterns associated with various diseases, including cancer and inflammatory disorders.

Moreover, the propionyl side chain in 2-formyl-3-propionylmandelic acid contributes to its amphiphilic nature, allowing it to interact with both aqueous and lipid environments. This property is particularly advantageous in designing molecules that require membrane permeability or targeted delivery systems. Recent studies have explored its potential as a building block for prodrugs or drug conjugates aimed at enhancing bioavailability or achieving site-specific action. The compound's compatibility with various functionalization strategies makes it an attractive choice for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 2-formyl-3-propionylmandelic acid (CAS No. 1806690-44-7) has been optimized through multiple routes, each offering distinct advantages depending on scalability and purity requirements. One common approach involves the condensation of mandelic acid derivatives with appropriate acetoacetic esters followed by formylation under controlled conditions. Advances in catalytic methods have further refined these processes, reducing reaction times and improving yields while minimizing byproduct formation. Such improvements are critical for industrial applications where cost-effectiveness and environmental sustainability are paramount.

From an academic perspective, 2-formyl-3-propionylmandelic acid has been extensively studied as a model compound for understanding structure-activity relationships (SAR) in bioactive molecules. Its dual functionality allows researchers to systematically vary one moiety while keeping the other constant, thereby dissecting the contributions of each pharmacophore to overall biological activity. This approach has provided valuable insights into designing more potent and selective inhibitors targeting specific disease pathways. For example, modifications of the propionyl group have revealed its role in modulating solubility and metabolic stability, while alterations to the formyl group have unveiled its importance in redox-based interactions.

The compound's potential extends beyond traditional drug discovery into the realm of biomaterials and biotechnology. Its ability to undergo polymerization or cross-linking reactions makes it a candidate for developing novel hydrogels or coatings with tailored mechanical properties. These materials could find applications in tissue engineering, wound healing, or drug delivery systems where controlled degradation rates are essential. Additionally, the formyl group's reactivity allows for facile conjugation with biomolecules such as peptides or nucleic acids, opening avenues for therapeutic gene delivery or targeted diagnostics.

In conclusion,2-formyl-3-propionylmandelic acid (CAS No. 1806690-44-7) represents a multifaceted compound with broad utility across chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from inhibitor design to biomaterial development, underscoring its importance as both an intermediate and an end therapeutic entity. As research continues to uncover new biological targets and synthetic methodologies,2-formyl-3-propionylmandelic acid is poised to remain at the forefront of innovation in this dynamic field.